Cas no 55845-90-4 ((N-Benzyl-N-ethyl) Amino-3-Hydroxyacetophenone Hydrochloride)

• Product Name: (N-Benzyl-N-ethyl) Amino-3-Hydroxyacetophenone Hydrochloride
• CAS No: 55845-90-4
• MF: C₁₇H₂₀ClNO₂
• MW: 305.799203872681
• CID: 944587
• Update Time: 2025-06-29

(N-Benzyl-N-ethyl) Amino-3-Hydroxyacetophenone Hydrochloride Chemical and Physical Properties

Names and Identifiers

• (N-benzyl-N-ethyl)amino-3-hydroxyacetophenone hydrochloride
• Etilefrone HCL
• Etilefrone hydrochloride
• Benzyletilefrone Hydrochloride
• EE40184040
• (N-Benzyl-N-ethyl)amino-3'-hydroxyacetofenonhydrochloride
• (N-Bencil-N-etil)amino-3'-hidroxiacetofenona, clorhidrato
• (N-Benzyl-N-ethyl)amino-3'-hydroxyacetophenonhydrochlorid
• (N-Benzil-N-etil)ammino-3'-idrossiacetofenone, cloridrato
• (N-Benzil-N-etil)amino-3'-hidroxiacetofenona, cloridrato
• (N-Benzyl-N-ethyl)amino-3'-hydroxyacetophenone, chlorhydrate
• (N-Benzyl-N-ethyl)amino-3'-hydroxyacetophenone hydrochloride
• (N-Benz
• 1-(3-Hydroxyphenyl)-1-oxo-2-(N-benzyl-N-ethyl)aminoethane hydrochloride
• 2-(Benzylethylamino)-1-(3-hydroxyphenyl)ethanone Hydrochloride (Benzyletilefrone Hydrochloride)
• (N-Benzyl-N-ethyl) Amino-3-Hydroxyacetophenone Hydrochloride

• Inchi： 1S/C17H19NO2.ClH/c1-2-18(12-14-7-4-3-5-8-14)13-17(20)15-9-6-10-16(19)11-15;/h3-11,19H,2,12-13H2,1H3;1H
• InChI Key： SKILLULCQGKLNZ-UHFFFAOYSA-N
• SMILES： Cl.O=C(C1C=CC=C(C=1)O)CN(CC)CC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 299
• Topological Polar Surface Area: 40.5

(N-Benzyl-N-ethyl) Amino-3-Hydroxyacetophenone Hydrochloride Security Information

• Hazard Category Code： 41-51/53
• Safety Instruction： 26-39-61
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on (N-Benzyl-N-ethyl) Amino-3-Hydroxyacetophenone Hydrochloride

(N-Benzyl-N-ethyl) Amino-3-Hydroxyacetophenone Hydrochloride (CAS No. 55845-90-4)

(N-Benzyl-N-ethyl) Amino-3-Hydroxyacetophenone Hydrochloride, also known by its CAS number 55845-90-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines an amino group with a hydroxyacetophenone moiety, making it a versatile molecule with potential applications in drug development and chemical synthesis.

The molecular structure of (N-Benzyl-N-ethyl) Amino-3-Hydroxyacetophenone Hydrochloride consists of a benzene ring substituted with a hydroxyl group at the 3-position and an acetophenone group at the para position. The amino group is further substituted with benzyl and ethyl groups, creating a complex yet stable structure. This compound exists as a hydrochloride salt, which is commonly used in pharmaceutical formulations to enhance solubility and stability.

Recent studies have highlighted the potential of (N-Benzyl-N-ethyl) Amino-3-Hydroxyacetophenone Hydrochloride in various therapeutic areas. For instance, research has shown that this compound exhibits promising anti-inflammatory properties, making it a candidate for the development of novel anti-inflammatory agents. Additionally, its ability to modulate cellular signaling pathways has been explored in the context of cancer therapy, where it has demonstrated potential as an anticancer agent.

The synthesis of (N-Benzyl-N-ethyl) Amino-3-Hydroxyacetophenone Hydrochloride involves a multi-step process that typically begins with the preparation of the hydroxyacetophenone derivative. This is followed by nucleophilic substitution reactions to introduce the amino group and subsequent acid-mediated protonation to form the hydrochloride salt. The synthesis pathway has been optimized in recent years to improve yield and purity, ensuring that the compound meets the stringent requirements of pharmaceutical applications.

In terms of pharmacokinetics, (N-Benzyl-N-ethyl) Amino-3-Hydroxyacetophenone Hydrochloride has been shown to exhibit favorable absorption profiles in preclinical models. Its bioavailability is enhanced by the hydrophilic nature of the hydrochloride salt form, which facilitates its uptake into systemic circulation. Furthermore, studies on its metabolic pathways have revealed that the compound undergoes minimal first-pass metabolism, making it an attractive candidate for oral drug delivery systems.

The application of (N-Benzyl-N-ethyl) Amino-3-Hydroxyacetophenone Hydrochloride extends beyond pharmacology into areas such as agrochemicals and materials science. In agrochemistry, it has been investigated for its potential as a plant growth regulator, while in materials science, its unique electronic properties have been explored for use in organic electronics.

Looking ahead, ongoing research into (N-Benzyl-N-ethyl) Amino-3-Hydroxyacetophenone Hydrochloride aims to uncover additional therapeutic applications and optimize its pharmacokinetic profile further. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive innovation in this area, paving the way for new treatments and technologies.